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Compound of Interest

Compound Name: Manganese oxalate

Cat. No.: B019616 Get Quote

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of manganese oxalate, designed for laboratory and research professionals.

Adherence to these procedures is critical for ensuring personnel safety and environmental

compliance.

Immediate Safety and Hazard Information
Manganese oxalate is a hazardous chemical that requires careful handling. It is classified as

harmful if swallowed or in contact with skin.[1][2][3][4] Key hazards are summarized below.

Hazard Statements:

H302: Harmful if swallowed.[1][4][5]

H312: Harmful in contact with skin.[1][4]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

H360: May damage fertility or the unborn child.[5]

H373: Causes damage to organs through prolonged or repeated exposure.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b019616?utm_src=pdf-interest
https://www.benchchem.com/product/b019616?utm_src=pdf-body
https://www.benchchem.com/product/b019616?utm_src=pdf-body
https://www.chemicalbook.com/msds/manganese-oxalate.pdf
https://www.fishersci.dk/store/msds?partNumber=11336998&countryCode=DK&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-oxalate
https://www.chemicalbook.com/msds/manganese-oxalate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-oxalate
https://aksci.com/sds/6901AF_SDS.pdf
https://www.chemicalbook.com/msds/manganese-oxalate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-oxalate
https://aksci.com/sds/6901AF_SDS.pdf
https://aksci.com/sds/6901AF_SDS.pdf
https://aksci.com/sds/6901AF_SDS.pdf
https://aksci.com/sds/6901AF_SDS.pdf
https://aksci.com/sds/6901AF_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H411: Toxic to aquatic life with long-lasting effects.[5]

Essential Personal Protective Equipment (PPE): Before handling manganese oxalate, all

personnel must be equipped with the following PPE:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[1][3][6]

Hand Protection: Wear chemical-impermeable protective gloves.[1][3][6]

Body Protection: Wear appropriate protective clothing, such as a lab coat and long-sleeved

clothing, to prevent skin exposure.[1][2][3][7]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection

may not be needed.[2][3] For large-scale use, emergency situations, or if exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 136 approved respirator.[2][3]

Quantitative Exposure Limits
Personnel should be aware of the occupational exposure limits for manganese compounds to

minimize health risks.
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Regulatory Body
Exposure Limit
Type

Value (mg/m³) Notes

OSHA
Permissible Exposure

Limit (PEL)
5 mg/m³

Ceiling limit, not to be

exceeded at any time.

[8]

NIOSH
Recommended

Exposure Limit (REL)
1 mg/m³

Time-Weighted

Average (TWA) over a

10-hour workshift.[8]

NIOSH
Short-Term Exposure

Limit (STEL)
3 mg/m³

Not to be exceeded

during any 5-minute

work period.[8]

ACGIH
Threshold Limit Value

(TLV)
0.02 mg/m³

Respirable fraction,

TWA over an 8-hour

workshift.[8]

ACGIH
Threshold Limit Value

(TLV)
0.2 mg/m³

Inhalable fraction,

TWA over an 8-hour

workshift.[8]

Step-by-Step Disposal Protocol
Disposal of manganese oxalate must comply with all federal, state, and local regulations.[5] It

should be treated as a hazardous chemical waste.

Step 1: Waste Collection and Segregation

Do not mix manganese oxalate waste with other waste streams.

Collect waste in a dedicated, suitable, and closed container to await disposal.[1]

Avoid generating dust during collection.[1][6]

Step 2: Packaging and Labeling
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The waste container must be clearly labeled as "Hazardous Waste" and specify

"Manganese Oxalate."

Ensure the container is tightly closed and stored in a dry, cool, and well-ventilated place.[1]

Store the container away from incompatible materials, such as oxidizing agents, and

foodstuffs.[1][2][3]

Step 3: Final Disposal Method

Never discharge manganese oxalate into sewer systems or drains.[1]

The primary recommended disposal method is through a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[1]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

All disposal activities must be in accordance with the EPA guidelines listed in 40 CFR 261.3

and any applicable state or local regulations.[5]

Step 4: Contaminated Packaging

Empty containers should be triple-rinsed (or the equivalent).[1]

The rinsate should be collected and treated as hazardous waste.

After proper rinsing, the packaging can be offered for recycling or reconditioning.[1]

Alternatively, it can be punctured to render it unusable and disposed of in a sanitary landfill, if

local regulations permit.[1]

Accidental Spill and Release Measures
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Immediate Actions:
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Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the

spill.[1][6]

Ventilate: Ensure the area is well-ventilated.[1][6]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1]

Containment and Cleanup Protocol:

Personal Protection: Responders must wear the appropriate PPE as described in Section 1,

including respiratory protection.

Containment: Prevent further spillage or leakage if it is safe to do so.[1][6] Do not allow the

chemical to enter drains, sewers, or waterways.[1][5]

Cleanup:

For small spills, carefully sweep up, vacuum, or absorb the material with an inert

substance (e.g., sand, activated carbon).[5]

Collect the spilled material and place it into a suitable, closed container for disposal.[1][5]

Use spark-proof tools and explosion-proof equipment during cleanup.[1]

Disposal of Cleanup Materials: All adhered or collected material from the spill should be

promptly disposed of as hazardous waste, following the protocol in Section 3.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of manganese
oxalate.
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Start: Identify
Manganese Oxalate Waste

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Safety First

Step 2: Segregate Waste
(Dedicated, Closed Container)

Step 3: Label Container
('Hazardous Waste - Manganese Oxalate')

Step 4: Store Securely
(Cool, Dry, Ventilated Area)

Step 5: Arrange Disposal
(Contact EHS or Licensed Contractor)

Step 6: Professional Transport
(By Licensed Carrier)

Step 7: Final Disposal
(Incineration or Chemical Plant)

Step 8: Document Disposal
(Maintain Records)

End: Disposal Complete

Click to download full resolution via product page

Caption: Manganese Oxalate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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